2-Methyl-3-phenylpropanoic acid

Specification

• Description: α-Methylhydrocinnamic acid (2-methyl-3-phenylpropionic acid, 2-benzylpropionic acid) is a cinnamic acid derivative. Its synthesis by the asymmetric hydrogenation of α-methylcinnamic acid has been reported. α-Methylhydrocinnamic acid, a short chain fatty acid derivative (SCFAD), has been reported to correct the cystic fibrosis transmembrane conductance regulator (ΔF508-CFTR) defect. Conformational studies of 2-methyl-3-phenylpropionic acid has been investigated by NMR spectroscopy. The enantiomers of 2-benzylpropionic acid has been reported to be synthesized using a lipase-catalyzed resolution. (S) (+)-2-methyl-3-phenylpropionic acid participates in the synthesis of optically active (R)-5-methyl-6-phenylhexanoyl azide. L-2-Methyl-3. phenylpropionic acid has been reported to be an inhibitor of carboxypeptidase A. Polymer-supported “Evans” oxazolidinone mediated solid phase asymmetric has been employed in the synthesis of (S)-2-methyl-3-phenylpropionic acid.; 2-Methyl-3-phenylpropanoic acid, also known as 2-phenylbutyric acid or alpha-methylhydrocinnamic acid, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Methyl-3-phenylpropanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule.
• CAS No.: 1009-67-2
• Molecular Formula: C10H12O2
• Molecular Weight: 164.2 g/mol
• IUPAC Name: 2-methyl-3-phenylpropanoic acid
• Standard InChI: InChI=1S/C10H12O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)
• Standard InChI Key: MCIIDRLDHRQKPH-UHFFFAOYSA-N
• SMILES: CC(CC1=CC=CC=C1)C(=O)O
• Canonical SMILES: CC(CC1=CC=CC=C1)C(=O)O